Cas no 1209885-58-4 (Sodium 2-methyl-2-(pyridin-4-yl)propanoate)

• Product Name: Sodium 2-methyl-2-(pyridin-4-yl)propanoate
• CAS No: 1209885-58-4
• MF: C₉H₁₂NNaO₂
• MW: 189.186853408813
• MDL: MFCD12401610
• CID: 4577804
• Update Time: 2025-06-14

Sodium 2-methyl-2-(pyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-methyl-2-(pyridin-4-yl)propanoate
• Sodium 2-methyl-2-(pyridin-4-yl)propanoate 95+%

• MDL： MFCD12401610
• Inchi： 1S/C9H11NO2.Na.H/c1-9(2,8(11)12)7-3-5-10-6-4-7;;/h3-6H,1-2H3,(H,11,12);;
• InChI Key： FVCJCOYLQHJFMD-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(C)(C)C(=O)O.[NaH]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on Sodium 2-methyl-2-(pyridin-4-yl)propanoate

Comprehensive Overview of Sodium 2-methyl-2-(pyridin-4-yl)propanoate (CAS No. 1209885-58-4)

Sodium 2-methyl-2-(pyridin-4-yl)propanoate (CAS No. 1209885-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine and propanoate structure, is widely utilized in drug development, particularly in the synthesis of bioactive molecules. Its CAS number 1209885-58-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in Sodium 2-methyl-2-(pyridin-4-yl)propanoate aligns with the increasing demand for novel pharmaceutical intermediates. Recent trends in AI-driven drug discovery and green chemistry have further highlighted its relevance. Researchers often search for "pyridine derivatives in medicine" or "sodium carboxylate applications," reflecting the compound's versatility. Its role in metal-organic frameworks (MOFs) and catalysis also makes it a subject of interest in materials science.

From a structural perspective, the compound features a pyridin-4-yl group attached to a propanoate backbone, stabilized by a sodium ion. This configuration enhances its solubility in aqueous environments, a property highly valued in formulation chemistry. The 2-methyl substitution further influences its steric and electronic properties, making it a valuable building block for asymmetric synthesis and ligand design.

In the context of sustainability, Sodium 2-methyl-2-(pyridin-4-yl)propanoate has been explored as a biodegradable alternative in certain industrial processes. Questions like "How to optimize pyridine-based compound synthesis?" or "eco-friendly carboxylate salts" frequently appear in search engines, underscoring the intersection of this compound with environmental chemistry. Its low toxicity profile, as evidenced by preliminary studies, aligns with the global shift toward safer chemical alternatives.

The compound's applications extend to agrochemicals and cosmetic additives, where its stability and mild reactivity are advantageous. Searches for "pyridine derivatives in skincare" or "sodium salts in plant protection" reflect its cross-industry utility. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for GMP compliance in pharmaceutical manufacturing.

Ongoing research investigates the potential of Sodium 2-methyl-2-(pyridin-4-yl)propanoate in neurological therapeutics, particularly due to its blood-brain barrier permeability. This aligns with popular queries like "pyridine compounds for CNS disorders." Its compatibility with continuous flow chemistry systems also positions it as a candidate for industrial-scale production, addressing the demand for "scalable synthetic routes."

In summary, Sodium 2-methyl-2-(pyridin-4-yl)propanoate (CAS No. 1209885-58-4) exemplifies the convergence of pharmaceutical innovation and sustainable chemistry. Its multifaceted applications, from drug design to material science, ensure its continued relevance in both academic and industrial settings. As search trends evolve, this compound remains a focal point for advancements in organic synthesis and applied chemistry.